1,1,2-Trichloroethane

Specification

• CAS No.: 79-00-5
• Molecular Formula: C2H3Cl3; CHCl2CH2Cl; C2H3Cl3
• Molecular Weight: 133.4 g/mol
• IUPAC Name: 1,1,2-trichloroethane
• Standard InChI: InChI=1S/C2H3Cl3/c3-1-2(4)5/h2H,1H2
• Standard InChI Key: UBOXGVDOUJQMTN-UHFFFAOYSA-N
• Impurities: ... 1,1,2-trichloroethane is available as a commercial grade product, either stablized or unstabilized, at a purity of >99%. The stabilized product contains sec-butanol (0.5%) and 1,2-butylene oxide (0.25%).
• SMILES: C(C(Cl)Cl)Cl
• Canonical SMILES: C(C(Cl)Cl)Cl
• Boiling Point: 235 °F at 760 mm Hg (NTP, 1992); 113.8 °C; 113-114 °C at 760 mm Hg; 114 °C; 237°F
• Colorform: Clear, colorless liquid; Colorless liquid
• Melting Point: -35 °F (NTP, 1992); -36.6 °C; -35 °C; -36 °C; -34°F

Introduction

Physical and Chemical Properties

Physical Properties

1,1,2-Trichloroethane is a colorless liquid at room temperature with a pleasant, sweet, chloroform-like odor. Below 237 K, it displays a monoclinic phase, referred to as phase α, and at high pressure (above 0.82 GPa at room temperature), it forms a different monoclinic solid phase called phase β.

Table 2.1: Physical Properties of 1,1,2-Trichloroethane

Property	Value
Physical State	Clear, colorless liquid
Odor	Sweet, chloroform-like
Water Solubility	Insoluble
Solubility	Miscible with alcohols, ethers, esters, and ketones
Flammability	Nonflammable (requires pre-heating for ignition)
Density	Slightly denser than water

Chemical Properties

The chemical behavior of 1,1,2-trichloroethane is characterized by its reactivity with various substances. It is sensitive to light and heat, and incompatible with strong oxidizing agents and strong bases. The compound reacts violently with sodium, potassium, magnesium, and aluminum, and attacks certain plastics, rubber, and coatings. This reactivity profile necessitates careful handling and storage conditions.

Production and Manufacturing

Industrial Synthesis

The primary method for manufacturing 1,1,2-trichloroethane involves the reaction of 1,2-dichloroethane with chlorine, enhanced by adding small amounts of ethylene. This manufacturing approach has been developed to optimize production efficiency and yield.

Production Process Parameters

The industrial production process operates under specific conditions to maximize yield and efficiency:

• The reaction medium initially contains between 5-25% trichloroethane by weight mixed with 1,2-dichloroethane.

• Temperature conditions are maintained above 100°F, preferably above 180°F but rarely exceeding 260°F.

• Superatmospheric pressures between 5-200 pounds per square inch gauge are employed to prevent excessive vaporization of dichloroethane.

• The chlorine-to-ethylene ratio in the feed should exceed 3.5:1 for optimal production.

The addition of small amounts of ethylene to the reaction medium enhances the formation rate of 1,1,2-trichloroethane, minimizing retention times and thereby increasing productivity or reducing required reactor size.

Uses and Applications

Industrial Applications

1,1,2-Trichloroethane has several industrial applications, though its use has become more restrictive due to toxicity concerns:

• Chemical intermediate in the production of vinylidene chloride (more than 95% of U.S. production)

• Component in the production of Teflon tubing

• Specialty solvent for fats, oils, waxes, natural resins, and various organic materials

• Component in some adhesive formulations

Environmental Fate and Transport

Environmental Release

1,1,2-Trichloroethane enters the environment primarily through industrial emissions and waste disposal. According to the Toxics Release Inventory (TRI), an estimated 46,291 pounds (~21 metric tons) were released to the atmosphere from 27 domestic manufacturing and processing facilities in 2018, accounting for about 71% of the total environmental releases reported to TRI.

Table 5.1: Environmental Releases of 1,1,2-Trichloroethane (2018)

Environmental Medium	Amount Released (pounds)	Percentage of Total
Air	46,291	71.00%
Soil	18,439	28.21%
Underground Injection	96	0.15%
Water	41	0.06%
Other	502	0.76%

The major sources of environmental release include fugitive emissions from its use as a solvent and volatilization from wastewater. Historical estimates from 1979 suggested annual releases of 10,000-20,000 million tons, calculated by comparing ambient levels with those of 1,1,1-trichloroethane.

Environmental Fate

When 1,1,2-trichloroethane is released into soil, it partially leaches into groundwater due to its low soil adsorption coefficient, while another portion volatilizes into the atmosphere. In anaerobic conditions such as those found in groundwater, sediment, and landfills, it undergoes biodegradation through reductive dehalogenation, forming vinyl chloride, which is a known human carcinogen.

Health Effects and Toxicology

Acute Health Effects

Exposure to 1,1,2-trichloroethane can cause various acute health effects:

• Irritation and burning of skin and eyes upon contact

• Irritation of the nose, throat, and lungs when inhaled

• Headache, dizziness, lightheadedness, and possible loss of consciousness

• High concentrations may cause death by respiratory failure

• Severe irritation of the gastrointestinal tract if ingested

Chronic Health Effects

Long-term exposure to 1,1,2-trichloroethane has been associated with:

• Damage to the liver and kidneys

• Thickening and cracking of the skin with redness

• Experimental reproductive effects observed in laboratory studies

• Mutation data reported in laboratory studies

Regulatory Standards and Exposure Limits

Occupational Exposure Limits

Various regulatory agencies have established exposure limits for 1,1,2-trichloroethane in workplace settings:

Table 7.1: Occupational Exposure Limits for 1,1,2-Trichloroethane

Agency	Limit Type	Exposure Limit	Time Period
OSHA	PEL (Permissible Exposure Limit)	10 ppm	8-hour workshift
NIOSH	REL (Recommended Exposure Limit)	10 ppm	10-hour workshift
ACGIH	TLV (Threshold Limit Value)	10 ppm	8-hour workshift

These limits apply to airborne concentrations only. When skin contact also occurs, overexposure may result even if air levels are below the established limits.

Regulatory Status

In December 2019, the U.S. Environmental Protection Agency (EPA) designated 1,1,2-trichloroethane as a high-priority substance for risk evaluation under the Toxic Substances Control Act (TSCA). This designation indicates that the compound will undergo comprehensive evaluation of its manufacture, importation, processing, distribution, commercial and consumer uses, and disposal practices.